Cas no 15099-82-8 (Z-D-Phe-Val-OH)

• Product Name: Z-D-Phe-Val-OH
• CAS No: 15099-82-8
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 120806
• PubChem ID: 6992352
• Update Time: 2025-07-17

Z-D-Phe-Val-OH Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-[N-[(phenylmethoxy)carbonyl]-D-phenylalanyl]- (9CI)
• Z-D-PHENYLALANYL-L-VALINE
• Z-D-Phe-Val-OH
• (5-amino-pentyl)-carbamic acid benzyl ester, hydrochloride
• (5-Amino-pentyl)-carbamidsaeure-benzylester, Hydrochlorid
• 96091_ALDRICH
• 96091_FLUKA
• AGN-PC-00LEDK
• benzyl 5-aminopentylcarbam
• Benzyl N-(5-aminopentyl)carbamate hydrochloride
• CTK8B3781
• N-benzyloxycarbonyl-1,5-pentanediamine hydrochloride
• N-Z-1,5-diaminopentane hydrochloride
• N-Z-1,5-pentanediamine hydrochloride
• N-Z-DL-Phe-L-Val
• N-Z-DL-Phenylalanyl-L-valin
• SureCN5279548
• BDBM36238
• Cbz-D-Phe-L-Val
• (2S)-3-methyl-2-[[(2R)-3-phenyl-2-(phenylmethoxycarbonylamino)propanoyl]amino]butanoic acid
• 15099-82-8

• Inchi： 1S/C22H26N2O5/c1-15(2)19(21(26)27)24-20(25)18(13-16-9-5-3-6-10-16)23-22(28)29-14-17-11-7-4-8-12-17/h3-12,15,18-19H,13-14H2,1-2H3,(H,23,28)(H,24,25)(H,26,27)/t18-,19+/m1/s1
• InChI Key： AJQYZRHQCXCROF-MOPGFXCFSA-N
• SMILES： O=C([C@@H](CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 398.18428
• Monoisotopic Mass: 398.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73

Additional information on Z-D-Phe-Val-OH

Recent Advances in the Study of Z-D-Phe-Val-OH (CAS: 15099-82-8) in Chemical Biology and Pharmaceutical Research

Z-D-Phe-Val-OH (CAS: 15099-82-8) is a dipeptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, characterized by its unique stereochemistry and functional groups, has been the subject of recent investigations aimed at elucidating its mechanism of action, stability, and therapeutic potential. The following research briefing provides an overview of the latest findings related to Z-D-Phe-Val-OH, focusing on its synthesis, biological activity, and relevance in current pharmaceutical research.

Recent studies have highlighted the role of Z-D-Phe-Val-OH as a key intermediate in the synthesis of more complex peptide-based therapeutics. Its structural features, including the presence of a benzyloxycarbonyl (Z) protecting group and D-phenylalanine residue, make it a valuable building block for the development of protease inhibitors and other bioactive peptides. Researchers have employed advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and microwave-assisted reactions, to optimize the production of Z-D-Phe-Val-OH with high yield and purity. These advancements have facilitated its broader application in medicinal chemistry.

In addition to its synthetic utility, Z-D-Phe-Val-OH has demonstrated promising biological activities in preclinical studies. For instance, recent in vitro experiments have shown that this compound exhibits inhibitory effects against certain proteolytic enzymes, suggesting its potential as a therapeutic agent for conditions involving abnormal protease activity. Furthermore, its stability under physiological conditions has been investigated, with findings indicating that Z-D-Phe-Val-OH maintains its integrity in various biological matrices, a critical factor for its pharmacokinetic profile.

Another area of interest is the application of Z-D-Phe-Val-OH in targeted drug delivery systems. Researchers have explored its incorporation into nanoparticle formulations and peptide-drug conjugates to enhance the specificity and efficacy of therapeutic agents. Preliminary results from these studies are encouraging, with Z-D-Phe-Val-OH showing improved targeting capabilities and reduced off-target effects compared to conventional delivery methods. These findings underscore the compound's versatility and potential to address current challenges in drug delivery.

Despite these advancements, challenges remain in the clinical translation of Z-D-Phe-Val-OH-based therapies. Issues such as scalability of synthesis, long-term stability, and potential immunogenicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of this compound. Ongoing studies are also exploring the use of computational modeling and high-throughput screening to identify novel derivatives of Z-D-Phe-Val-OH with enhanced properties.

In conclusion, Z-D-Phe-Val-OH (CAS: 15099-82-8) represents a promising candidate in the realm of peptide-based therapeutics and chemical biology. Its unique structural features, combined with recent advancements in synthesis and application, position it as a valuable tool for drug development. Future research should focus on addressing the remaining challenges and expanding the scope of its therapeutic applications. This briefing underscores the importance of continued investigation into Z-D-Phe-Val-OH and its derivatives to unlock their full potential in addressing unmet medical needs.